Cas no 98138-24-0 (2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1))

• Product Name: 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1)
• CAS No: 98138-24-0
• MF: C₅H₁₄ClNS
• MW: 155.68935918808
• CID: 5987664
• PubChem ID: 137935647
• Update Time: 2025-07-18

2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1)
• 1-amino-3-methylbutane-2-thiol hydrochloride
• 1-Amino-3-methylbutane-2-thiol;hydrochloride
• 98138-24-0
• EN300-6512950

• Inchi： 1S/C5H13NS.ClH/c1-4(2)5(7)3-6;/h4-5,7H,3,6H2,1-2H3;1H
• InChI Key： VZXOCZYOPGYMTL-UHFFFAOYSA-N
• SMILES： C(S)(CN)C(C)C.Cl

Computed Properties

• Exact Mass: 155.0535483g/mol
• Monoisotopic Mass: 155.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1)

2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) is a specialized chemical compound with a CAS number of 98138-24-0. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in various biochemical and synthetic processes.

The molecular structure of 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) consists of a butyl chain with an amino group at the first carbon and a thiol group at the third carbon, all paired with a hydrochloride counterion. This arrangement imparts distinct chemical reactivity, making it a versatile intermediate in organic synthesis. The presence of both amino and thiol functional groups allows for diverse interactions with other molecules, facilitating the development of novel compounds.

In recent years, there has been growing interest in the applications of 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) in pharmaceutical research. Its structural features make it a promising candidate for the synthesis of bioactive molecules. For instance, researchers have explored its potential in developing new antibiotics and anti-inflammatory agents. The thiol group can participate in disulfide bond formation, which is crucial for stabilizing protein structures in drug formulations.

The amino group provides a site for further functionalization, enabling the creation of more complex molecules. This has led to investigations into its role in peptidomimetic chemistry, where it serves as a building block for designing peptides with enhanced pharmacological properties. The hydrochloride form ensures that the compound remains stable under various conditions, making it easier to handle and integrate into synthetic pathways.

One of the most exciting areas of research involving 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) is its application in material science. The compound's ability to form coordination complexes with metal ions has opened up new possibilities for creating advanced materials. These complexes exhibit unique catalytic properties and can be used in the development of efficient catalysts for industrial processes. Additionally, their luminescent characteristics make them suitable for use in optoelectronic devices.

The interdisciplinary nature of this research highlights the importance of 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) as a bridge between chemistry and other scientific fields. Its potential applications extend beyond pharmaceuticals and materials science to include agrochemicals and environmental chemistry. For example, researchers are investigating its role in developing new pesticides that are more effective yet environmentally friendly.

The synthesis of 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1) is another area of active study. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements are crucial for meeting the growing demand for high-purity compounds in research and industrial applications. The development of greener synthetic routes aligns with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 2-Butanethiol, 1-amino-3-methyl-, hydrochloride (1:1), with its CAS number 98138-24-0, represents a significant advancement in chemical research. Its unique properties and broad applicability make it a valuable tool for scientists across various disciplines. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.